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Compound of Interest

Compound Name:
4-(4-Bromophenoxy)azetidin-2-

one

CAS No.: 1909319-93-2

Cat. No.: B2466799

Get Quote

Part 1: Executive Technical Summary
4-(4-Bromophenoxy)azetidin-2-one represents a critical intersection between classical

-lactam antibiotic chemistry and modern cross-coupling pharmacophores. Unlike simple
penams, this molecule features a reactive C4-aryloxy substituent and a para-bromo "handle"
on the aromatic ring.

Core Utility: It serves as a stable precursor for C4-functionalized

-lactams via nucleophilic displacement or as a scaffold for structure-activity relationship
(SAR) expansion via Palladium-catalyzed cross-coupling at the aryl bromide.

Mechanism of Action (Potential): As a stand-alone entity, C4-aryloxy

-lactams function as acylating agents, inhibiting serine proteases or bacterial
transpeptidases by forming stable acyl-enzyme complexes via ring opening.

Part 2: Chemical Profile & Electronic Properties[1]
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Structural Analysis
The molecule consists of a strained 2-azetidinone ring substituted at the C4 position with a 4-

bromophenoxy group.

Property Value / Characteristic Implication for Reactivity

Ring Strain ~25-27 kcal/mol

High susceptibility to

nucleophilic attack at the

carbonyl (C2).

C4-Substituent 4-Bromophenoxy

Acts as a pseudo-leaving

group under specific

conditions; stabilizes the ring

relative to 4-acetoxy analogs.

Aryl Bromide para-position

Electron-withdrawing

(inductive); activates the ring

slightly; prime site for

Suzuki/Heck coupling.

Chirality C4 is a stereocenter

Synthesis typically yields a

racemic mixture unless chiral

4-acetoxy precursors are used.

Spectroscopic Signature (Predicted)[1][2][3]
IR Spectrum: The carbonyl stretch of the

-lactam ring is distinctively high, typically 1760–1780 cm⁻¹, shifted slightly higher due to the
electronegative oxygen at C4.

¹H NMR (CDCl₃):

H4 (C4-H): A doublet or doublet-of-doublets around 5.4 – 5.6 ppm. This downfield shift is

characteristic of the

-acetal linkage.

H3 (C3-H₂): Diastereotopic protons appearing as multiplets around 3.0 – 3.4 ppm.[1]
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Aryl Protons: Two doublets (AA'BB' system) roughly at 6.8 ppm (ortho to O) and 7.4 ppm

(ortho to Br).[1][2][3]

Part 3: Synthesis Strategy & Mechanism
The industrial standard for synthesizing 4-aryloxyazetidin-2-ones utilizes the Displacement of 4-

Acetoxyazetidin-2-one. This route is preferred over [2+2] cycloaddition for this specific

derivative because it allows for the late-stage introduction of the complex aryloxy group.

Reaction Protocol
Reagents: 4-Acetoxyazetidin-2-one (1.0 eq), 4-Bromophenol (1.1 eq), NaOH (1.2 eq).[1][2][3]

Solvent: Acetone/Water (1:[1][2][3]1) or Acetonitrile.[1][2][3] Conditions: 0°C to Room

Temperature, 2–4 hours.

Step-by-Step Methodology:
Preparation of Phenoxide: Dissolve 4-bromophenol in the chosen solvent. Add the base

(NaOH or K₂CO₃) at 0°C to generate the nucleophilic phenoxide anion in situ.[2]

Displacement: Add 4-acetoxyazetidin-2-one dropwise. The reaction is slightly exothermic.[1]

Monitoring: Monitor via TLC (SiO₂; Ethyl Acetate/Hexane 1:1). The starting acetoxy lactam

(Rf ~0.[1][2]4) will disappear, replaced by the less polar aryloxy product (Rf ~0.6).[1][2][3]

Workup: Dilute with water to precipitate the product or extract with dichloromethane.[1] Wash

with cold 1M NaOH to remove excess phenol.[1]

Purification: Recrystallization from Ethanol/Hexane is preferred over chromatography to

avoid ring opening on acidic silica.[1]

Mechanistic Pathway: Elimination-Addition
Contrary to a simple S_N2 mechanism, this reaction proceeds via an Elimination-Addition

pathway involving a transient

-acyl imine (azetinone) intermediate.
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Figure 1: The reaction proceeds via the elimination of the acetoxy group to form a reactive N-

acyl imine, which is then trapped by the 4-bromophenoxide nucleophile.

Part 4: Reactivity & Applications in Drug Design
The 4-(4-Bromophenoxy)azetidin-2-one scaffold offers two orthogonal vectors for chemical

modification: the

-lactam ring and the Aryl Bromide.

Vector A: Palladium-Catalyzed Cross-Coupling
The bromine atom at the para position is an excellent handle for Suzuki-Miyaura or Buchwald-

Hartwig couplings. This allows medicinal chemists to append biaryl systems or heterocycles

without disturbing the sensitive

-lactam ring, provided non-nucleophilic bases (e.g., Cs₂CO₃, K₃PO₄) are used.[1][2][3]

Application: Synthesis of cholesterol absorption inhibitors (ezetimibe analogs) where the

biphenyl moiety is critical for binding to the Niemann-Pick C1-Like 1 (NPC1L1) protein.

Vector B: Ring Opening (Acylation)
The phenoxy group activates the

-lactam toward ring opening.
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Hydrolysis: In the presence of aqueous acid/base, the ring opens to form

-amino acid derivatives.

Methanolysis: Reaction with NaOMe yields

-amino esters.
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Figure 2: Orthogonal reactivity pathways.[1][2][3] The scaffold supports C-C bond formation

(Suzuki), ring opening (Acylation), and N-functionalization.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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